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Compound of Interest

Compound Name: 4'-Chlorobiphenyl-2-carbaldehyde

Cat. No.: B042730

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
for 4'-Chlorobiphenyl-2-carbaldehyde (CAS No. 153850-83-0). The information is compiled
for professionals in research, development, and manufacturing who may handle this
compound. This document summarizes key safety data, outlines standard handling
procedures, and describes typical experimental methodologies for hazard assessment.

Chemical and Physical Properties

4'-Chlorobiphenyl-2-carbaldehyde is a chlorinated biphenyl derivative. A summary of its key
physical and chemical properties is presented in Table 1. Proper storage is crucial; it should be
stored at 2-8°C for short-term use and at -20°C for long-term stability[1][2].

Table 1: Physical and Chemical Properties of 4'-Chlorobiphenyl-2-carbaldehyde
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Property

Value

CAS Number

153850-83-0[3][4]

Molecular Formula

C13HoCIO[3][4]

Molecular Weight 216.66 g/mol [3]
Appearance Yellow Oil[1]
Melting Point 60-63°C[1][3]

Boiling Point (Predicted)

359.9 + 25.0 °C[1][3]

Density (Predicted)

1.214 g/cm3[1]

Solubility

Soluble in Dichloromethane (DCM) and Ethyl
Acetate[1]

Storage Temperature

2-8°C (short-term), -20°C (long-term)[1][2]

Hazard Identification and Classification

Based on available safety data sheets, 4'-Chlorobiphenyl-2-carbaldehyde is classified as a

hazardous substance. The GHS classification and associated hazard statements are

summarized in Table 2.

Table 2: GHS Hazard Classification
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Classification Code Statement Pictogram

Acute Toxicity (Oral), ) GHSO07 (Exclamation
H302 Harmful if swallowed

Category 4 Mark)

Skin Irritation, o GHSO07 (Exclamation
H315 Causes skin irritation

Category 2 Mark)

Eye Irritation, H319 Causes serious eye GHSO07 (Exclamation

Category 2A irritation Mark)

Specific target organ
toxicity — Single H335

exposure, Category 3

May cause respiratory  GHSO07 (Exclamation

irritation Mark)

Source: ChemicalBook[3]

Safe Handling and Emergency Procedures

Due to its hazardous nature, strict safety protocols must be followed when handling 4'-
Chlorobiphenyl-2-carbaldehyde.

Personal Protective Equipment (PPE) and Engineering
Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical
fume hood.

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.

» Respiratory Protection: If working outside a fume hood or with powders that may become
airborne, a NIOSH-approved respirator is recommended.

Storage and Handling

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
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» Keep away from incompatible materials such as strong oxidizing agents.

» Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

First Aid Measures

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If irritation persists, seek medical attention.

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. Seek immediate medical attention.

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Experimental Protocols for Toxicological
Assessment

While specific toxicological studies for 4'-Chlorobiphenyl-2-carbaldehyde are not publicly
available, this section describes the standard Organisation for Economic Co-operation and
Development (OECD) guidelines typically used to generate the hazard data presented.

Acute Oral Toxicity (OECD Guideline 423)

This method is used to determine the acute oral toxicity of a substance, leading to
classifications such as H302 (Harmful if swallowed).

e Principle: A stepwise procedure is used with a small number of animals per step. The
substance is administered orally to a group of animals at a defined dose. The outcome of the
test is the estimation of a dose range that causes mortality or evident toxicity.

o Animal Model: Typically, rats or mice of a single sex (usually females, as they are often
slightly more sensitive) are used.

e Procedure:
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[e]

Animals are fasted prior to dosing.

o

The test substance is administered in a single dose by gavage.

[¢]

Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,
and behavior), and body weight changes for at least 14 days.

[¢]

A necropsy of all animals is performed at the end of the observation period.

o Data Analysis: The results are used to estimate the LDso (median lethal dose) and to classify
the substance according to the GHS.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test determines the potential of a substance to cause skin irritation or corrosion,
corresponding to the H315 (Causes skin irritation) classification.

» Principle: The substance is applied to the skin of an animal, and the degree of irritation is
observed and scored over a specified period.

e Animal Model: The albino rabbit is the preferred species.

e Procedure:

[¢]

A small area of the animal's fur is clipped.

[¢]

A measured amount of the test substance is applied to a small area of the skin and
covered with a gauze patch.

[e]

The patch is removed after a 4-hour exposure period.

[e]

The skin is evaluated for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.

» Data Analysis: The mean scores for erythema and edema are calculated for each animal.
The substance is classified based on these scores.

Acute Eye Irritation/Corrosion (OECD Guideline 405)
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This guideline is used to assess the potential of a substance to cause serious eye damage or
irritation, leading to the H319 (Causes serious eye irritation) classification.

 Principle: The test substance is instilled into the eye of an animal, and the effects on the
cornea, iris, and conjunctiva are evaluated.

e Animal Model: The albino rabbit is typically used.
e Procedure:

o Asingle dose of the substance is applied into the conjunctival sac of one eye of the
animal. The other eye remains untreated and serves as a control.

o The eyes are examined at 1, 24, 48, and 72 hours after application.

o Observations are made for corneal opacity, iritis, and conjunctival redness and swelling
(chemosis).

o Data Analysis: The scores for each effect are recorded and used to classify the substance
based on the severity and reversibility of the eye damage.

Logical Workflow for Chemical Safety Assessment

The following diagram illustrates the logical workflow for assessing and managing the risks
associated with a chemical substance like 4'-Chlorobiphenyl-2-carbaldehyde.
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Caption: Chemical Safety Assessment and Management Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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